Cas no 121579-84-8 (Benzoyl fluoride,3,4,5-trifluoro-)

Benzoyl fluoride,3,4,5-trifluoro- structure
121579-84-8 structure
Product Name:Benzoyl fluoride,3,4,5-trifluoro-
CAS No:121579-84-8
MF:C7H2F4O
MW:178.083796024323
CID:104894
PubChem ID:19850479
Update Time:2025-04-18

Benzoyl fluoride,3,4,5-trifluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzoyl fluoride,3,4,5-trifluoro-
    • Benzoyl fluoride, 3,4,5-trifluoro- (9CI)
    • 121579-84-8
    • SCHEMBL9693525
    • 3,4,5-trifluorobenzoyl fluoride
    • Inchi: 1S/C7H2F4O/c8-4-1-3(7(11)12)2-5(9)6(4)10/h1-2H
    • InChI Key: CQWIVVNUSYSMNJ-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C=C(C(=O)F)C=1)F)F

Computed Properties

  • Exact Mass: 178.00416
  • Monoisotopic Mass: 178.00417733g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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